Cas no 105095-22-5 (Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate)
105095-22-5 structure
Product Name:Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate
CAS No:105095-22-5
MF:C16H13NO7
MW:331.276924848557
CID:1150724
PubChem ID:11121102
Update Time:2025-04-20
Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate
- SCHEMBL7365137
- Benzoic acid, 4-[[[(4-nitrophenoxy)carbonyl]oxy]methyl]-, methyl ester
- 105095-22-5
- DTXSID80455978
-
- Inchi: 1S/C16H13NO7/c1-22-15(18)12-4-2-11(3-5-12)10-23-16(19)24-14-8-6-13(7-9-14)17(20)21/h2-9H,10H2,1H3
- InChI Key: BOOZANAVCPLDEJ-UHFFFAOYSA-N
- SMILES: O(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CC1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 331.06920175g/mol
- Monoisotopic Mass: 331.06920175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 108Ų
Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
105095-22-5 (Methyl 4-[(4-nitrophenoxy)carbonyloxymethyl]benzoate) Related Products
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